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Compound of Interest

Compound Name: Heptacosanoic acid

Cat. No.: B1205569 Get Quote

Essential Safety and Handling Guide for
Heptacosanoic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Heptacosanoic acid. The following

procedural steps and data are compiled to ensure safe operational handling and disposal,

fostering a secure laboratory environment.

Physicochemical and Safety Data
Heptacosanoic acid is a saturated fatty acid. While generally not classified as a hazardous

substance, it can cause skin and eye irritation under certain conditions. Adherence to standard

laboratory safety protocols is crucial.
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Property Value Reference

Chemical Formula C₂₇H₅₄O₂ [1]

Molecular Weight 410.72 g/mol [1]

Physical State Solid (Crystal - Powder)

Appearance White to very pale yellow

Melting Point 86°C

Solubility
Slightly soluble in Chloroform,

DMF, DMSO.

Hazard Class Not classified as hazardous [1]

Irritation
May cause skin and serious

eye irritation.

Operational Plan for Handling Heptacosanoic Acid
This section outlines the step-by-step procedures for the safe handling of Heptacosanoic acid
from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly closed to prevent contamination.

Store away from strong oxidizing agents, as they are incompatible materials.[3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side shields or safety goggles.[4] A face

shield may be necessary if there is a risk of splashing.
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Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are

recommended to prevent skin contact.[5]

Body Protection: A standard laboratory coat or protective clothing should be worn. For larger

quantities or where significant dust is generated, coveralls may be appropriate.[6]

Respiratory Protection: If dust is generated and ventilation is inadequate, a dust respirator

(e.g., N95) should be used.[2]

3. Handling and Use:

Handle in a well-ventilated area, preferably in a fume hood, to minimize inhalation of dust.[3]

Avoid generating dust.[4] Use appropriate tools for transferring the solid material.

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.[7]

4. Accidental Release Measures:

In case of a spill, avoid creating dust.[4]

Sweep up the spilled solid material carefully and place it into a suitable, labeled container for

disposal.[2]

Ventilate the area of the spill.

5. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get

medical advice if skin irritation occurs.[7]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention if symptoms persist.[7]
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention.[4]

6. Disposal Plan:

Heptacosanoic acid is not classified as hazardous waste.[1]

Dispose of the chemical and any contaminated materials in accordance with all applicable

local, state, and federal regulations.

It may be possible to dissolve the material in a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.

Experimental Workflow
The following diagram illustrates the standard workflow for handling Heptacosanoic acid in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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